Cas no 1548512-18-0 (2-Amino-5-bromo-3,6-difluorobenzonitrile)

2-Amino-5-bromo-3,6-difluorobenzonitrile structure
1548512-18-0 structure
Product Name:2-Amino-5-bromo-3,6-difluorobenzonitrile
CAS No:1548512-18-0
MF:C7H3BrF2N2
MW:233.012927293777
CID:4937923
Update Time:2023-08-22

2-Amino-5-bromo-3,6-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5-bromo-3,6-difluorobenzonitrile
    • 2-Amino-5-bromo-3,6-difluorobenzonitrile
    • Inchi: 1S/C7H3BrF2N2/c8-4-1-5(9)7(12)3(2-11)6(4)10/h1H,12H2
    • InChI Key: JQZZCZYEOIGOBO-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C#N)C=1F)N)F

Computed Properties

  • Exact Mass: 231.94477 g/mol
  • Monoisotopic Mass: 231.94477 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 233.01
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49.8

2-Amino-5-bromo-3,6-difluorobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019099840-1g
2-Amino-5-bromo-3,6-difluorobenzonitrile
1548512-18-0 95%
1g
812.67 USD 2021-06-17
Alichem
A019099840-5g
2-Amino-5-bromo-3,6-difluorobenzonitrile
1548512-18-0 95%
5g
2,166.78 USD 2021-06-17

2-Amino-5-bromo-3,6-difluorobenzonitrile Related Literature

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